Cas no 2648940-66-1 (methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate)

• Product Name: methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate
• CAS No: 2648940-66-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD34168420
• CID: 5643797
• PubChem ID: 155973315
• Update Time: 2025-06-10

methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate
• 2648940-66-1
• methyl (1s)-4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylate
• EN300-28234172
• EN300-39871317
• methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate

• MDL： MFCD34168420
• Inchi： 1S/C8H13NO3/c1-11-7(10)8-2-5(3-8)6(9)4-12-8/h5-6H,2-4,9H2,1H3
• InChI Key： XVVLGMYMCCIMPV-UHFFFAOYSA-N
• SMILES： O1CC(C2CC1(C(=O)OC)C2)N

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate

Methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate (CAS No. 2648940-66-1): A Comprehensive Overview

Methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate (CAS No. 2648940-66-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and molecular synthesis.

The structural framework of methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate consists of a bicyclic system with a seven-membered ring containing an oxygen atom and an amine group at the fourth position. The presence of these functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The carboxylate ester at the terminal position further enhances its reactivity, allowing for various chemical modifications that can be tailored to specific research needs.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The bicyclic structure of methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate offers several advantages over traditional linear or planar molecules. These include improved metabolic stability, better oral bioavailability, and enhanced binding affinity to biological targets. Such properties are crucial for the design of next-generation therapeutics that can overcome the limitations associated with earlier drug candidates.

One of the most compelling aspects of methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate is its potential as a building block for heterocyclic compounds. Heterocycles are a cornerstone of modern pharmacology, with many clinically approved drugs featuring these structural motifs. The ability to incorporate this compound into larger molecular frameworks allows researchers to explore new chemical space, potentially leading to the discovery of innovative therapeutic agents.

Recent studies have highlighted the importance of functional group diversity in drug design. The amine and carboxylate ester groups in methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate provide multiple points of attachment for further chemical modifications, enabling the synthesis of a wide range of derivatives. These modifications can be designed to optimize pharmacokinetic properties, improve target specificity, or enhance pharmacological activity.

The pharmaceutical industry has increasingly recognized the value of natural product-inspired scaffolds in drug development. The bicyclic core structure of methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate bears a striking resemblance to several bioactive natural products, suggesting that it may possess similar biological activities. This alignment with natural product structures has fueled interest in exploring its potential as a lead compound or intermediate in medicinal chemistry campaigns.

In addition to its pharmaceutical applications, methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate has shown promise in materials science and chemical biology research. Its unique structural features make it an attractive candidate for studying enzyme-substrate interactions, protein-ligand binding mechanisms, and other fundamental biological processes. By leveraging this compound as a tool molecule, researchers can gain deeper insights into complex biological systems and develop novel strategies for therapeutic intervention.

The synthesis of complex molecules often requires multi-step organic transformations, and intermediates like methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate play a critical role in these processes. The compound's reactivity allows for efficient construction of intricate molecular architectures, which would be otherwise challenging to achieve through simpler synthetic routes.

The growing body of literature on heterocyclic chemistry underscores the importance of compounds like methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate. These molecules serve as valuable starting points for exploring new chemical entities with potential therapeutic benefits. As synthetic methodologies continue to advance, the accessibility and utility of such intermediates are expected to increase further.

In conclusion, methyl 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylate (CAS No.2648940-66-1) represents a significant advancement in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity.